2,4-Dimethylpyridine 1-oxide
Cat. No. B075586
M. Wt: 123.15 g/mol
InChI Key: KMQVCYOPBMKRKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05891889
Procedure details
A mixture of 2,4-dimethylpyridine N-oxide (10.9 g, 88.5 mmol) and trifluoroacetic anhydride (31 mL, 219 mmol) in dichloromethane (75 mL) was stirred at room temp. overnight. The product mixture was concentrated under vacuum. The residue was dissolved in a mixture of dichloromethane (75 mL) and aqueous sodium carbonate (225 mL, 2M), and stirred vigorously for 4 h. The resultant mixture was diluted with dichloromethane. The organic extract was washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was subjected to column chromatography on silica gel eluting with 1-2% methanol in chloroform gradient. Collection and concentration of appropriate fractions provided 2-hydroxymethyl-4-methylpyridine as clear oil.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][N+:3]=1[O-].FC(F)(F)C(OC(=O)C(F)(F)F)=[O:13]>ClCCl>[OH:13][CH2:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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10.9 g
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Type
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reactant
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Smiles
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CC1=[N+](C=CC(=C1)C)[O-]
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Name
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|
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Quantity
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31 mL
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Type
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reactant
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Smiles
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FC(C(=O)OC(C(F)(F)F)=O)(F)F
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred at room temp. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The product mixture was concentrated under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in a mixture of dichloromethane (75 mL) and aqueous sodium carbonate (225 mL, 2M)
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STIRRING
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Type
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STIRRING
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Details
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stirred vigorously for 4 h
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Duration
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4 h
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ADDITION
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Type
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ADDITION
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Details
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The resultant mixture was diluted with dichloromethane
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic extract
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WASH
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Type
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WASH
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Details
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was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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Collection and concentration of appropriate fractions
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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OCC1=NC=CC(=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
